Cas no 2229410-12-0 (1,1-difluoro-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-amine
• CAS No: 2229410-12-0
• MF: C₁₀H₁₁F₂N₅
• MW: 239.224647760391
• CID: 6355486
• PubChem ID: 165852794
• Update Time: 2025-10-29

1,1-difluoro-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-amine
• EN300-1956719
• 1,1-difluoro-2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-2-amine
• 2229410-12-0

• Inchi： 1S/C10H11F2N5/c1-10(13,9(11)12)7-4-2-3-6(5-7)8-14-16-17-15-8/h2-5,9H,13H2,1H3,(H,14,15,16,17)
• InChI Key： QBOCDBLBIGIZSD-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C2N=NNN=2)C=1)N)F

Computed Properties

• Exact Mass: 239.09825170g/mol
• Monoisotopic Mass: 239.09825170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų

Additional information on 1,1-difluoro-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-amine

Comprehensive Overview of 1,1-Difluoro-2-(3-(1H-1,2,3,4-Tetrazol-5-yl)Phenyl)Propan-2-Amine (CAS No. 2229410-12-0)

The compound 1,1-difluoro-2-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-2-amine (CAS No. 2229410-12-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a difluoromethyl group with a tetrazole ring, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioisostere for carboxylic acids, a property that enhances its utility in medicinal chemistry.

In the context of current trends, the demand for fluorinated compounds and heterocyclic scaffolds like 1,2,3,4-tetrazoles has surged, driven by their role in improving drug bioavailability and metabolic stability. The 1,1-difluoro moiety in this compound is especially noteworthy, as fluorination is a key strategy in modern drug design to modulate lipophilicity and binding affinity. This aligns with frequent search queries such as "fluorine in drug design" and "tetrazole applications in pharmaceuticals," reflecting the broader scientific community's focus on these topics.

The synthesis of 1,1-difluoro-2-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its CAS number 2229410-12-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity, addressing common questions like "how to analyze tetrazole derivatives" and "methods for fluorinated compound characterization."

Beyond pharmaceuticals, this compound's agrochemical potential is also under exploration. The tetrazole ring is known to impart herbicidal and insecticidal properties, making it relevant to searches like "tetrazole in crop protection" and "fluorinated agrochemicals." Its stability under physiological conditions further underscores its versatility, a trait highly sought after in both drug and pesticide development.

From a safety and handling perspective, 1,1-difluoro-2-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-2-amine requires standard laboratory precautions, as with most organic intermediates. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This addresses frequently asked questions such as "safety measures for fluorinated compounds" and "tetrazole handling guidelines."

In summary, CAS No. 2229410-12-0 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic innovation. Its dual applicability in pharmaceuticals and agrochemicals, coupled with its structural novelty, positions it as a valuable candidate for future research. As interest in sustainable chemistry and green synthesis grows, this compound's efficient production and functional versatility will likely remain a focal point for scientific inquiry.